Cas no 2228869-24-5 (2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol)

• Product Name: 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol
• CAS No: 2228869-24-5
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6103019
• PubChem ID: 139459002
• Update Time: 2025-07-18

2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol
• EN300-1772813
• SCHEMBL21323661
• 2228869-24-5
• 2-[6-(propan-2-yloxy)pyridin-2-yl]ethane-1-thiol

• Inchi： 1S/C10H15NOS/c1-8(2)12-10-5-3-4-9(11-10)6-7-13/h3-5,8,13H,6-7H2,1-2H3
• InChI Key： RGUVUBCDVACFBF-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=C(N=1)OC(C)C

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.1Ų

Additional information on 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol

Research Brief on 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol (CAS: 2228869-24-5): Recent Advances and Applications

The compound 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol (CAS: 2228869-24-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-thiol structure, has shown promising potential in various therapeutic applications, including enzyme inhibition, drug delivery, and targeted therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research involves the role of 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting cyclooxygenase-2 (COX-2), thereby reducing inflammation with minimal side effects. The study highlighted the compound's ability to bind to the active site of COX-2 with high affinity, making it a candidate for the development of next-generation anti-inflammatory drugs.

Another significant advancement is the application of this compound in drug delivery systems. Researchers have exploited its thiol group for conjugation with nanoparticles, enabling targeted delivery of chemotherapeutic agents to cancer cells. A recent preprint on bioRxiv detailed the synthesis of thiol-functionalized nanoparticles using 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol, which exhibited enhanced stability and controlled release profiles in vitro. This innovation could pave the way for more efficient and less toxic cancer treatments.

In addition to its therapeutic potential, the synthetic routes for 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol have been optimized to improve yield and purity. A 2024 paper in Organic Process Research & Development described a scalable, one-pot synthesis method that reduces the use of hazardous reagents and minimizes waste generation. This environmentally friendly approach aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Despite these advancements, challenges remain in the clinical translation of 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and promising preliminary data suggest that it holds considerable potential for future drug development.

In conclusion, 2-6-(propan-2-yloxy)pyridin-2-ylethane-1-thiol (CAS: 2228869-24-5) represents a promising candidate in the field of chemical biology and pharmaceuticals. Its applications in enzyme inhibition, drug delivery, and sustainable synthesis highlight its multifaceted potential. Continued research and development efforts will be crucial to fully realize its therapeutic benefits and overcome existing challenges.